Cas no 2639416-43-4 (tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate)

• Product Name: tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate
• CAS No: 2639416-43-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5641093
• PubChem ID: 165897157
• Update Time: 2025-10-25

tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27783019
• tert-butyl 5-[2-(piperidin-4-yl)acetamido]pentanoate
• 2639416-43-4
• tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)6-4-5-9-18-14(19)12-13-7-10-17-11-8-13/h13,17H,4-12H2,1-3H3,(H,18,19)
• InChI Key： PEPJQRSMWQXUCD-UHFFFAOYSA-N
• SMILES： O=C(CC1CCNCC1)NCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate

Introduction to Tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate (CAS No. 2639416-43-4)

Tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate, with the CAS number 2639416-43-4, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structure that includes a tert-butyl group, an acetamido moiety, and a piperidine ring, exhibits unique chemical properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate consists of a five-carbon chain with an amide functional group at the fifth position. The presence of the piperidine ring at the second position introduces a nitrogen-containing heterocycle, which is known to enhance the bioavailability and binding affinity of molecules in biological systems. This structural feature makes the compound particularly interesting for the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The unique structural motifs present in tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate suggest potential applications in the inhibition of enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, the piperidine ring has been extensively used in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets, thereby enhancing the efficacy of drug candidates.

Recent studies have highlighted the importance of acyclic amides in drug design. The amide group in tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate serves as a key pharmacophore, contributing to the compound's interactions with biological targets. The tert-butyl group further enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications. These properties have led researchers to explore its potential as a lead compound for further optimization.

The synthesis of tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate involves multiple steps, including condensation reactions and protection-deprotection strategies. The synthesis must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of the synthetic routes.

In addition to its potential as a lead compound, tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate has also been investigated for its role as an intermediate in more complex molecular architectures. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

The pharmacological evaluation of tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with specific targets, suggesting potential therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and assess its safety profile. However, these preliminary findings are encouraging and warrant further investigation into its potential applications.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. The study of compounds like tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate represents an important step towards discovering new treatments for various diseases. By leveraging advances in synthetic chemistry and pharmacology, researchers can accelerate the discovery and development of novel therapeutic agents that meet unmet medical needs.

In conclusion, tert-butyl 5-2-(piperidin-4-yl)acetamidopentanoate (CAS No. 2639416-43-4) is a structurally unique compound with significant potential in pharmaceutical research. Its complex architecture and functional groups make it a valuable candidate for drug development and synthetic chemistry applications. Further research is warranted to fully explore its biological activities and therapeutic potential.